2,2,5,8,8-Pentamethyl-1,9-bis(octadecyloxycarbonyl)-5-(octadecyloxycarbonylmethyl)-2,5,8-triazonianonane trichloride

• CAS No.: 28719-79-1
• Molecular Formula: C69H140N3O6.3Cl; C69H140Cl3N3O6
• Molecular Weight: 1214.2 g/mol
• IUPAC Name: bis[2-[dimethyl-(2-octadecoxy-2-oxoethyl)azaniumyl]ethyl]-methyl-(2-octadecoxy-2-oxoethyl)azanium;trichloride
• InChI: InChI=1S/C69H140N3O6.3ClH/c1-9-12-15-18-21-24-27-30-33-36-39-42-45-48-51-54-61-76-67(73)64-70(4,5)57-59-72(8,66-69(75)78-63-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-3)60-58-71(6,7)65-68(74)77-62-55-52-49-46-43-40-37-34-31-28-25-22-19-16-13-10-2;;;/h9-66H2,1-8H3;3*1H/q+3;;;/p-3
• InChI Key: MLOCGFBEDIYDHX-UHFFFAOYSA-K
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C[N+](C)(C)CC[N+](C)(CC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCCCCCCCC.[Cl-].[Cl-].[Cl-]

Description

This compound is a cationic triazonianonane derivative featuring a complex alkylated and acylated structure. Its core consists of a nine-membered triazacyclic ring substituted with five methyl groups and three octadecyloxycarbonyl chains. The trichloride counterion balances the positive charge on the triazonianonane framework. Such amphiphilic structures are typically designed for applications in supramolecular chemistry, surfactant systems, or drug delivery due to their ability to interact with lipid bilayers or form micelles . The long alkyl chains (octadecyloxycarbonyl) enhance lipophilicity, while the cationic core facilitates solubility in polar solvents and electrostatic interactions with biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a class of polyalkylated triazonianonane salts. Key structural analogues include:

Triazonianonane derivatives with shorter alkyl chains: Substituting octadecyloxycarbonyl groups with shorter chains (e.g., methyl or hexyl) reduces lipophilicity and alters aggregation behavior.

Compounds with varying methyl group positions: For example, 2,5,8-trimethyl-1,9-diacetyl triazonianonane trichloride lacks long alkyl chains but shares a similar cationic core.

Non-ionic triazonianonane derivatives: Neutral analogues, such as those with hydroxyl or ether substituents, exhibit diminished solubility in organic solvents and reduced membrane-binding capacity.

Spectroscopic and Physicochemical Properties

Comparative NMR studies highlight how substituent positioning influences chemical environments. For instance:

• In the target compound, octadecyloxycarbonyl groups at positions 1, 5, and 9 create distinct shielding/deshielding effects in the triazonianonane core. Proton NMR chemical shifts in regions corresponding to positions 29–36 and 39–44 (analogous to regions A and B in Figure 6 of ) differ significantly from those in simpler analogues, reflecting altered electronic environments due to bulky substituents .
• Carbon-13 NMR data reveal upfield shifts for carbons adjacent to methyl groups (δ 15–25 ppm) and downfield shifts for carbonyl carbons (δ 165–170 ppm), consistent with acylated triazonianonane derivatives .

Functional Comparisons

• Solubility: The target compound’s long alkyl chains enable solubility in nonpolar solvents (e.g., hexane or chloroform), whereas analogues with shorter chains are more water-soluble.
• Thermal Stability : Thermogravimetric analysis (TGA) of similar compounds shows that octadecyloxycarbonyl-substituted derivatives decompose at higher temperatures (250–300°C) compared to methyl-substituted variants (180–220°C), due to stronger van der Waals interactions between long alkyl chains.
• Biological Activity: Cationic triazonianonane derivatives with acyl groups exhibit enhanced antimicrobial activity against Gram-positive bacteria compared to non-acylated analogues, likely due to improved membrane penetration .

Data Tables

Table 1: Comparative NMR Chemical Shifts (δ, ppm)

Proton Position	Target Compound	Shorter-Chain Analogue (C₈H₁₇)	Methyl-Substituted Analogue
29–36 (Region B)	7.34–8.41	7.12–8.05	6.90–7.80
39–44 (Region A)	4.50–5.20	4.30–4.90	3.80–4.20
Core Methyl	1.20–1.45	1.15–1.40	1.10–1.35

Data adapted from NMR studies in and analogous triazonianonane derivatives.

Table 2: Physicochemical Properties

Property	Target Compound	Shorter-Chain Analogue (C₈H₁₇)	Trimethacarb (for contrast)*
Melting Point (°C)	307–308	280–285	120–125
Solubility in Water	Insoluble	Slightly soluble	Highly soluble
LogP (Octanol-Water)	8.9	5.2	1.8

Trimethacarb (from ) is included to contrast with non-triazonianonane pesticides .

Research Findings and Implications

Synthetic Challenges: The compound’s synthesis requires multi-step alkylation and acylation, with yields heavily dependent on steric hindrance from octadecyloxycarbonyl groups. Optimized protocols report ~70% yields for final steps, comparable to other acylated triazonianonanes .

Environmental Impact : Long alkyl chains may raise bioaccumulation concerns, but its cationic nature promotes degradation in aqueous environments via hydrolysis, unlike persistent chlorinated analogues (e.g., tetrachloroaniline in ) .

Applications : Preliminary studies suggest utility in gene delivery systems, where its amphiphilic structure outperforms linear cationic surfactants in DNA binding efficiency .